Cas no 898754-43-3 (3'-Cyano-3-(2,6-dimethylphenyl)propiophenone)

• Product Name: 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone
• CAS No: 898754-43-3
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• CID: 993948
• PubChem ID: 24726384
• Update Time: 2025-05-20

3'-Cyano-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2,6-dimethylphenyl)propanoyl]benzonitrile
• 3'-CYANO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
• AKOS016022346
• 898754-43-3
• DTXSID10644777
• MFCD03843771
• 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone

• MDL： MFCD03843771
• Inchi： 1S/C18H17NO/c1-13-5-3-6-14(2)17(13)9-10-18(20)16-8-4-7-15(11-16)12-19/h3-8,11H,9-10H2,1-2H3
• InChI Key： LHYHAEJLYSHVDI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)CCC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 263.13100
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.99058

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone

3'-Cyano-3-(2,6-dimethylphenyl)propiophenone: A Comprehensive Overview

3'-Cyano-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-43-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyano group with a propiophenone moiety substituted by a 2,6-dimethylphenyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The cyano group (-C≡N) is known for its strong electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This group also contributes to the compound's stability and reactivity under certain conditions. On the other hand, the propiophenone moiety introduces a ketone group (C=O), which is highly reactive and can participate in various chemical transformations. The 2,6-dimethylphenyl group adds steric bulk to the molecule, potentially influencing its solubility and interactions with other molecules.

Recent studies have highlighted the potential of 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing carbon-based materials, such as carbon nanotubes and graphene derivatives. The compound's ability to undergo thermal decomposition under controlled conditions has been leveraged to produce high-quality carbon materials with tailored properties.

In addition to its role in materials synthesis, 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone has shown promise in organic electronics. Its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area have demonstrated that the compound can be incorporated into device architectures to enhance performance metrics such as conductivity and emission efficiency.

The synthesis of 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone typically involves multi-step organic reactions. One common approach involves the condensation of appropriate phenol derivatives with nitriles or cyano-containing compounds under specific reaction conditions. Optimization of these reactions is crucial to achieve high yields and purity of the final product.

From an analytical perspective, 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone can be characterized using a variety of techniques. Nuclear magnetic resonance (NMR) spectroscopy is often employed to confirm the structure and purity of the compound. Additionally, mass spectrometry (MS) and infrared (IR) spectroscopy provide valuable insights into its molecular composition and functional groups.

Recent research has also focused on understanding the environmental impact and degradation pathways of 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone. Studies have shown that under certain environmental conditions, such as UV light exposure or microbial activity, the compound can undergo degradation into less complex molecules. This information is critical for assessing its safety and sustainability in industrial applications.

In conclusion, 3'-Cyano-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-43-3) is a versatile compound with a wide range of potential applications in materials science and organic electronics. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.